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Compound of Interest

Compound Name:
CAS No.:

Cat. No.:

cis-2-Decene

20348-51-0

B1277015

Get Quote

Executive Safety Summary

Immediate Action Required:cis-2-Decene is a Category 3 Flammable Liquid and an Aspiration
Hazard.[1] It poses a significant threat to aquatic environments.[1][2] Under no circumstances

should this chemical be discharged into municipal sewage systems or trash.

© 2026 BenchChem. All rights reserved.

1/7

Tech Support


https://www.benchchem.com/product/b1277015#bc-rfq
https://www.benchchem.com/product/b1277015/docs?utm_src=pdf-body#proper-disposal-procedures-for-cis-2-decene
https://dept.harpercollege.edu/chemistry/sds/1-Decene.pdf
https://dept.harpercollege.edu/chemistry/sds/1-Decene.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL06800~~PDF~~MTR~~CGV4~~EN~~2025-09-08%2002:29:47~~1-Decene~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277015?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Critical Disposal

Property Specification L.
Implication
Unique identifier for waste
CAS Number 20348-51-0 _
profiles.
] Classified as RCRA D001
Flash Point ~47°C (116.6°F) )
(Ignitable).
. Do not flush. Will form surface
Water Solubility Insoluble (Floats) ) ]
films and vaporize.
B ) Lighter than water; complicates
Specific Gravity 0.75

spill wash-down.

Flammable; Fatal if
GHS Hazards H226, H304, H410 swallowed/enters airways;
Toxic to aquatic life.[1]

Waste Characterization & Regulatory Status

Before initiating disposal, you must classify the waste stream according to local regulations
(e.g., EPARCRAn the US).

o RCRA Waste Code:D001 (Ignitable Characteristic).[3][4]

o Reasoning: The flash point of 47°C falls below the 60°C (140°F) threshold defined in 40
CFR 261.21.

o Waste Stream: Non-halogenated Organic Solvent.
o Compatibility Group: Alkenes/Hydrocarbons.

o Segregation: Keep separate from Strong Oxidizers (e.g., Nitric Acid, Peroxides) to prevent
exothermic polymerization or fire.

Step-by-Step Disposal Protocol
Phase 1: Segregation and Containerization
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Objective: Prevent cross-reactivity and ensure safe transport.

o Select the Container: Use a high-density polyethylene (HDPE) jerrycan or a safety steel
solvent can. Ensure the container is rated for flammable liquids.

o Verify Empty Status: If disposing of an "empty" original bottle, it must be "RCRA Empty"
(<3% by weight remaining). If residue remains, treat the entire bottle as hazardous waste.

e Bulking (Mixing):

o You MAY mix cis-2-Decene with other compatible non-halogenated solvents (e.g.,
Hexane, Toluene, Acetone).

o You MUST NOT mix with halogenated solvents (e.g., Dichloromethane) if your facility
requires separate streams for cost/incineration efficiency.

o NEVER mix with oxidizers or acids.

Phase 2: Labeling

Attach a hazardous waste tag immediately upon adding the first drop of waste. The label must
contain:

o Chemical Name: "cis-2-Decene" (Do not use abbreviations like "C10").

o Hazard Checkbox: [x] Ignitable / Flammable.

Phase 3: Final Disposal

Transfer the container to your facility's Central Accumulation Area (CAA) within the permitted
timeframe (usually 90 or 180 days depending on generator status).

o Ultimate Fate: The standard industry method is Fuel Blending or High-Temperature
Incineration. This converts the hydrocarbon into

and

, heutralizing the aquatic toxicity risk.
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Spill Response Workflow

Scenario: A 500mL bottle of cis-2-Decene shatters in the fume hood.

o Evacuate & Isolate: Immediately remove ignition sources (hot plates, stirrers). Alert nearby
personnel.

o PPE Upgrade: Wear nitrile gloves (splash protection), lab coat, and safety goggles. If the
spill is outside a hood and vapors are strong, respiratory protection may be required (consult
EHS).

o Containment:
o Do NOT use paper towels (increases surface area for evaporation/flammability).
o Use inert absorbents (Vermiculite, Sand, or commercial "Solvent Pillows").

o Note:cis-2-Decene floats on water; if it reaches a floor drain, use a spill boom or dike to
block entry.

e Cleanup:
o Cover the spill with absorbent from the perimeter inward.
o Scoop the saturated material into a wide-mouth container/pail.
o Label this container as "Hazardous Waste (Debris contaminated with cis-2-Decene)".

» Decontamination: Wipe the surface with a detergent solution to emulsify remaining oily
residue.

Decision Logic Visualization
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Start: cis-2-Decene Waste

Is this a spill cleanup?

No (Liquid Waste)\Yes (Absorbed)

Is the waste pure chemical?

Collect in Solid Waste Pail

No (Debris/Vermiculite)

Identify Contaminants

Yes

Mixed with Oxidizers?

Stream: Non-Halogenated
Organic Solvents

CRITICAL: Segregate Immediately
Do NOT mix streams

Container: HDPE or Steel

Separate Container B
P Label: Flammable/Ignitable

Ship for Incineration/Fuel Blending

Click to download full resolution via product page
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Figure 1: Decision matrix for the safe segregation and disposal of cis-2-Decene, ensuring
RCRA compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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